Cas no 774605-58-2 (3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid)

3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid is a heterocyclic carboxylic acid derivative featuring a dichlorophenyl and isopropyl-substituted isoxazole core. This compound exhibits notable structural rigidity due to the presence of the isoxazole ring, which enhances its stability under various chemical conditions. The electron-withdrawing dichlorophenyl group contributes to its reactivity in nucleophilic substitution and coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives for targeted applications. The compound's well-defined stereoelectronic properties make it suitable for use in medicinal chemistry, particularly in the development of enzyme inhibitors or bioactive molecules. Its high purity and consistent performance ensure reliability in research and industrial processes.

3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid structure

774605-58-2 structure

Product Name:3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid

CAS No:774605-58-2

MF:C₁₃H₁₁Cl₂NO₃

MW:300.137341737747

MDL:MFCD18072452

CID:1023791

PubChem ID:64157417

Update Time:2025-07-02

3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,6-Dichlorophenyl)-5-isopropylisoxazole-4-carboxylic acid
- 3-(2,6-dichlorophenyl)-5-(1-methylethyl)-4-Isoxazolecarboxylic acid
- 3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic acid
- AK102476
- ANW-62095
- CTK8B9140
- KB-232522
- SureCN6081192
- AKOS013476173
- ZFB60558
- 774605-58-2
- 3-(2,6-Dichlorophenyl)-5-isopropylisoxazole-4-carboxylicacid
- A849445
- 3-(2,6-Dichlorophenyl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid
- AC6800
- SCHEMBL6081192
- MFCD18072452
- CS-0214798
- FT-0747615
- 3-(2,6-dichlorophenyl)-5-propan-2-yl-1,2-oxazole-4-carboxylic acid
- DTXSID80734730
- EN300-194249
- SY166693
- DB-075324
- 3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid
- MDL： MFCD18072452
- Inchi： 1S/C13H11Cl2NO3/c1-6(2)12-10(13(17)18)11(16-19-12)9-7(14)4-3-5-8(9)15/h3-6H,1-2H3,(H,17,18)
- InChI Key： CJHBOPAQVKEDHQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1C1C(C(=O)O)=C(C(C)C)ON=1)Cl

Computed Properties

Exact Mass: 299.01173
Monoisotopic Mass: 299.0115986g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 330
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 377.3±17.0 °C at 760 mmHg
PSA: 63.33
Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid Pricemore >>

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Chemenu	CM190952-1g	3-(2,6-Dichlorophenyl)-5-isopropylisoxazole-4-carboxylic acid	774605-58-2	95%	1g	$***	2023-05-29
Chemenu	CM190952-1g	3-(2,6-Dichlorophenyl)-5-isopropylisoxazole-4-carboxylic acid	774605-58-2	95%	1g	$482	2021-08-05
TRC	D650408-10mg	3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid	774605-58-2		10mg	$ 50.00	2022-06-05
TRC	D650408-50mg	3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid	774605-58-2		50mg	$ 160.00	2022-06-05
TRC	D650408-100mg	3-(2,6-Dichloro-phenyl)-5-isopropyl-isoxazole-4-carboxylic Acid	774605-58-2		100mg	$ 250.00	2022-06-05
eNovation Chemicals LLC	D918045-1g	3-(2,6-Dichlorophenyl)-5-isopropylisoxazole-4-carboxylic Acid	774605-58-2	95%	1g	$1650	2024-07-20
Enamine	EN300-194249-1.0g	3-(2,6-dichlorophenyl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid	774605-58-2	95%	1g	$0.0	2023-06-08
Enamine	EN300-194249-0.05g	3-(2,6-dichlorophenyl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid	774605-58-2		0.05g	$27.0	2023-09-17
Enamine	EN300-194249-0.1g	3-(2,6-dichlorophenyl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid	774605-58-2		0.1g	$41.0	2023-09-17
Enamine	EN300-194249-0.25g	3-(2,6-dichlorophenyl)-5-(propan-2-yl)-1,2-oxazole-4-carboxylic acid	774605-58-2		0.25g	$58.0	2023-09-17